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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl β-D-1-thiogalactopyranoside (IPTG) is a molecular biology reagent used to induce

gene expression under the control of the lac operon.[1] It is a non-metabolizable analog of

allolactose, which inactivates the lac repressor, thereby initiating the transcription of genes in

the operon. Due to its stability and the fact that it is not consumed by cellular metabolism, IPTG

provides a consistent level of induction, making it a valuable tool in protein expression studies,

blue-white screening for recombinant plasmids, and other molecular biology applications.[1]

Proper preparation and sterile handling of IPTG stock solutions are critical to prevent

contamination and ensure experimental reproducibility.

Data Summary
Quantitative data for the preparation of IPTG stock solutions are summarized in the table below

for easy reference.
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Parameter Value Reference

Molecular Weight 238.31 g/mol [1]

Typical Stock Concentration
100 mM (0.1 M) to 840 mM

(0.84 M)
[1][2]

Common Working

Concentration
0.1 mM to 2 mM [1][2][3]

Solvent Deionized or distilled water [2][3]

Sterilization Method
Filtration through a 0.22 µm

filter
[1][2]

Short-term Storage 4°C [2]

Long-term Storage -20°C [1][2]

Experimental Protocol
This protocol describes the preparation of a 100 mL stock solution of 0.5 M IPTG.

Materials:

IPTG (Isopropyl β-D-1-thiogalactopyranoside) powder

Sterile, deionized or distilled water

Sterile 100 mL graduated cylinder

Sterile 150 mL beaker or flask

Sterile magnetic stir bar and stir plate

Spatula and weighing paper/boat

Analytical balance

Sterile 0.22 µm syringe filter
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Sterile syringe (e.g., 50 mL)

Sterile conical tubes or microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculation:

To prepare 100 mL of a 0.5 M IPTG solution, calculate the required mass of IPTG powder:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.5 mol/L x 0.1 L x 238.31 g/mol = 11.92 g

Weighing:

On an analytical balance, accurately weigh out 11.92 g of IPTG powder using a clean

spatula and weighing paper/boat.

Dissolving:

Transfer the weighed IPTG powder into a sterile 150 mL beaker or flask containing a

sterile magnetic stir bar.

Add approximately 80 mL of sterile, deionized or distilled water.

Place the beaker or flask on a magnetic stir plate and stir until the IPTG is completely

dissolved. Avoid heating the solution.

Volume Adjustment:

Once the IPTG is fully dissolved, transfer the solution to a sterile 100 mL graduated

cylinder.

Carefully add sterile water to bring the final volume to exactly 100 mL.

Sterilization:
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Draw the IPTG solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the tip of the syringe.

Dispense the solution through the filter into a sterile container (e.g., a sterile 100 mL bottle

or flask). This process removes any potential bacterial contamination.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the IPTG, it is recommended to

aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

microcentrifuge tubes or cryovials.[1]

Label the aliquots clearly with the name of the reagent (IPTG), concentration (0.5 M), and

the date of preparation.

For long-term storage, store the aliquots at -20°C.[1][2] For short-term use, the solution

can be stored at 4°C.[2]

Workflow Diagram

Start Calculate Mass of IPTG Weigh IPTG Powder Dissolve in ~80% Final Volume of Sterile Water Adjust to Final Volume with Sterile Water Sterile Filter (0.22 µm) Aliquot into Sterile Tubes Store at -20°C (Long-term) or 4°C (Short-term) End

Click to download full resolution via product page

Caption: Workflow for the preparation of a sterile IPTG stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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